Cas no 2467-07-4 (Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-)
2467-07-4 structure
Product Name:Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-
CAS No:2467-07-4
MF:C23H32O4
MW:372.497787475586
CID:1417951
PubChem ID:5233466
Update Time:2025-04-20
Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-
- SCHEMBL21260626
- 2467-07-4
- DTXSID30411963
-
- Inchi: 1S/C23H32O4/c1-22(2,3)18-8-14(20(26)16(10-18)12-24)7-15-9-19(23(4,5)6)11-17(13-25)21(15)27/h8-11,24-27H,7,12-13H2,1-6H3
- InChI Key: IIDUWFRWDSRFMO-UHFFFAOYSA-N
- SMILES: OC1C(CO)=CC(=CC=1CC1=C(C(CO)=CC(=C1)C(C)(C)C)O)C(C)(C)C
Computed Properties
- Exact Mass: 372.23016
- Monoisotopic Mass: 372.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- PSA: 80.92
Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy- Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
2467-07-4 (Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-) Related Products
- 88-26-6(3,5-Di-tert-butyl-4-hydroxybenzyl alcohol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent